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Compound of Interest

Compound Name: Acetophenone phenylhydrazone

Cat. No.: B3343879 Get Quote

Acetophenone Phenylhydrazone: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and applications of acetophenone phenylhydrazone. The information is

curated for researchers, scientists, and professionals in the field of drug development, with a

focus on delivering precise, quantitative data and detailed experimental methodologies.

Chemical Structure and Identification
Acetophenone phenylhydrazone is an organic compound formed from the condensation of

acetophenone and phenylhydrazine.[1] It belongs to the class of hydrazones, characterized by

the R₁R₂C=NNR₃R₄ functional group.

Table 1: Compound Identification
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Identifier Value

IUPAC Name N-[(E)-1-phenylethylideneamino]aniline[2]

CAS Number 583-11-9[2]

Molecular Formula C₁₄H₁₄N₂[2]

Molecular Weight 210.27 g/mol [2]

Canonical SMILES CC(=NNC1=CC=CC=C1)C2=CC=CC=C2[1]

InChI Key CPSCIFXVLXCFIQ-NTCAYCPXSA-N[2]

Physicochemical and Spectroscopic Properties
Acetophenone phenylhydrazone is a yellow crystalline solid.[1] Its physicochemical and

spectroscopic data are summarized below.

Table 2: Physicochemical Properties

Property Value

Melting Point 105-106 °C[1]

Boiling Point Decomposes[1]

Solubility Soluble in ethanol[1]

Table 3: Spectroscopic Data
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Spectroscopy Data

¹H NMR
δ (ppm): 2.4 (3H, s), 7.1 (1H, m), 7.4-7.7 (7H,

m), 8.0 (1H, m)[3]

¹³C NMR
Spectral data available, instrumentation includes

Varian XL-100.[2]

Infrared (IR)
Characteristic C=N stretch observed at 1608

cm⁻¹.[4]

UV-Vis
A UV-Vis spectrum is available, showing

absorbance between 275 and 400 nm.[5]

Mass Spectrometry (GC-MS)
m/z top peak at 210, with other significant peaks

at 77 and 103.[2]

Experimental Protocols
Synthesis of Acetophenone Phenylhydrazone
The synthesis of acetophenone phenylhydrazone is a well-established condensation reaction

between acetophenone and phenylhydrazine, typically catalyzed by an acid.[1]

Materials:

Acetophenone

Phenylhydrazine

Glacial Acetic Acid

Ethanol

Distilled Water

Ice bath

Filtration apparatus
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Procedure:[3][4]

In a boiling tube, dissolve phenylhydrazine (1.0 g, 0.00925 mol) in a mixture of glacial acetic

acid (2 mL) and distilled water (2 mL).

To this solution, add acetophenone (1.112 g, 0.00925 mol).

Allow the mixture to react at room temperature for 10 minutes.

Cool the reaction mixture in an ice bath to facilitate the precipitation of the product.

Collect the resulting gray crystalline product by filtration.

Recrystallize the crude product from 6 mL of ethanol to obtain pure acetophenone
phenylhydrazone.

Workflow for the Synthesis of Acetophenone Phenylhydrazone:
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Synthesis of Acetophenone Phenylhydrazone

Reactants Reaction Conditions

Process

Product

Acetophenone

Mixing of Reactants
in Solvent

Phenylhydrazine Glacial Acetic Acid
& Water

Room Temperature,
then Ice Bath

Reaction (10 min)

Temperature

Precipitation

Filtration

Recrystallization
(Ethanol)

Acetophenone
Phenylhydrazone

Click to download full resolution via product page

A flowchart illustrating the synthesis of acetophenone phenylhydrazone.
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Applications in Drug Development and Organic
Synthesis
Acetophenone phenylhydrazone serves as a crucial intermediate in the synthesis of various

heterocyclic compounds, which are scaffolds for many bioactive molecules.

Fischer Indole Synthesis
One of the most notable applications of acetophenone phenylhydrazone is in the Fischer

indole synthesis. This reaction involves the acid-catalyzed rearrangement of the

phenylhydrazone to form 2-phenylindole, a privileged structure in medicinal chemistry.[1][6]

Synthesis of Pyrazole Derivatives
Acetophenone phenylhydrazone is also a precursor for the synthesis of pyrazole derivatives.

These derivatives have been investigated for their potential as non-peptidyl inhibitors of

cathepsins B, H, and L, which are promising molecular targets for various diseases, including

cancer and Alzheimer's.[7]

Logical Relationship for the Synthesis of Bioactive Compounds:
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Synthetic Utility of Acetophenone Phenylhydrazone
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The role of acetophenone phenylhydrazone in synthesizing bioactive heterocycles.

While acetophenone phenylhydrazone itself is primarily a synthetic intermediate, its

derivatives have shown promising biological activities. For instance, various substituted

acetophenone derivatives have demonstrated antimicrobial and antifungal properties.[8][9]

Further research into the biological effects of acetophenone phenylhydrazone and its

derivatives could unveil novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

